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Compound of Interest

Compound Name: 3-Bromohexan-2-one

Cat. No.: B1654935

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
3-Bromohexan-2-one. A complete Safety Data Sheet (SDS) for this specific compound was
not available at the time of writing. The information herein is supplemented with data from
structurally similar compounds and general laboratory safety practices. It is imperative to
conduct a thorough risk assessment before handling this chemical and to consult a certified
safety professional.

Introduction

3-Bromohexan-2-one is a halogenated ketone used in organic synthesis. As with any reactive
chemical, understanding its hazard profile and proper handling procedures is crucial to ensure
the safety of laboratory personnel and the integrity of research. This guide provides an in-depth
overview of the known safety information, handling precautions, and emergency procedures for
3-Bromohexan-2-one.

Hazard Identification and Classification

Based on available GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) data, 3-Bromohexan-2-one is classified as harmful if swallowed.[1][2][3]

e GHS Classification: Acute Toxicity, Oral, Category 4.[1][3]
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» Signal Word: Warning.[2][3]

e Hazard Statement: H302 - Harmful if swallowed.[1][2][3]

Due to the presence of a bromine atom and a ketone functional group, it should be treated as a

potential irritant to the skin and eyes, and its vapors may cause respiratory irritation. While

specific data is unavailable for 3-Bromohexan-2-one, structurally similar bromoalkanes are

classified as flammable liquids that can cause skin and eye irritation.[4][5] Therefore, it is

prudent to handle this compound with appropriate precautions to mitigate these potential risks.

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of 3-Bromohexan-2-one is

limited. The following table summarizes available computed and basic identification data.

Property Value Source
Chemical Formula CeH11BrO [11[31[6]
Molecular Weight 179.05 g/mol [1][3][6]
CAS Number 29584-99-4 [1]12]16]
Appearance Data Not Available

Odor Data Not Available

Boiling Point Data Not Available

Melting Point Data Not Available

Density Data Not Available

Flash Point Data Not Available

Solubility in Water Data Not Available (Likely low)

LogP (Computed) 2.139 [6]
Polar Surface Area (PSA) 17.07 A2 [6]

Toxicological Information
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The primary known toxicological effect of 3-Bromohexan-2-one is its acute oral toxicity.[1][3]

Route of Exposure Toxicity Data Classification

Category 4 (Harmful if

Oral Data Not Available (LD50)
swallowed)[1][3]
, Not Classified (Handle as
Dermal Data Not Available o
potential irritant)
) ) Not Classified (Handle as
Inhalation Data Not Available

potential irritant)

Symptoms of Exposure:

Ingestion: May cause nausea, vomiting, and abdominal pain.

Skin Contact: May cause redness and irritation.

Eye Contact: May cause redness, pain, and irritation.

Inhalation: May cause coughing and respiratory tract irritation.

Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of appropriate PPE. The following
are minimum recommendations:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
o Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the
potential for vapor inhalation is high, a respirator with an appropriate organic vapor cartridge
may be necessary.
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Safe Handling Practices

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of
vapors.

» Avoid contact with skin, eyes, and clothing.[4]

» Do not eat, drink, or smoke in areas where the chemical is handled.[2]
e Wash hands thoroughly after handling.[2]

o Keep the container tightly closed when not in use.

e Ground and bond containers when transferring material to prevent static discharge, as
related compounds are flammable.[4]

o Use non-sparking tools and explosion-proof equipment if flammability is a concern.[4]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, open flames, and other sources of ignition.
o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First Aid Measures
 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[2] Rinse
mouth.[2] Do NOT induce vomiting.

 If on Skin: Remove contaminated clothing immediately. Rinse skin with plenty of water. If skin
irritation occurs, get medical advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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« If Inhaled: Move the person to fresh air and keep at rest in a position comfortable for
breathing. If respiratory symptoms develop, seek medical attention.

Fire-Fighting Measures

While the flammability of 3-Bromohexan-2-one is not definitively known, it is prudent to treat it
as potentially flammable.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[4]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Combustion may produce toxic and irritating gases, including carbon
oxides and hydrogen bromide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures (Spill Cleanup)

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.
o Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).

o Containment: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do
not use combustible materials like sawdust.

o Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.

Experimental Protocols
General Protocol for Handling 3-Bromohexan-2-one

Preparation: Before starting any experiment, review this safety guide and any available SDS
for similar compounds. Ensure all necessary PPE is available and in good condition. Set up
the experiment in a designated area, preferably within a chemical fume hood.

Dispensing: Carefully measure and dispense the required amount of 3-Bromohexan-2-one.
Keep the container sealed when not in use.

Reaction: If heating the substance, use a well-controlled heating source (e.g., heating
mantle, oil bath) and monitor the reaction closely. Ensure the apparatus is properly
assembled and vented.

Work-up: After the reaction is complete, quench and work up the reaction mixture under
appropriate safety controls.

Waste Disposal: Segregate all waste containing 3-Bromohexan-2-one into a properly
labeled hazardous waste container.

Visualizations
Spill Response Workflow
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Spill of 3-Bromohexan-2-one

Occurs

Assess the Situation
(Size, Location, Hazards)

:

Is the spill large or
uncontrollable?

Evacuate Area
Alert Emergency Services
(e.g., EH&S)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation

(Fume Hood)

Eliminate Ignition Sources

Contain Spill with
Inert Absorbent

Collect Absorbed Material
(Use Non-Sparking Tools)

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a minor spill of 3-Bromohexan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-
Bromohexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654935#3-bromohexan-2-one-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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